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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B1672192 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal procedures for ISAM-140, a

potent and highly selective A2B adenosine receptor antagonist. Adherence to these guidelines

is critical to ensure personnel safety and environmental protection.

Key Safety and Handling Data
Proper handling and storage of ISAM-140 are paramount to prevent accidental exposure and

maintain its chemical integrity. The following tables summarize the critical quantitative and

qualitative data for safe laboratory practices.

Parameter Specification Source

Storage Temperature (Powder) -20°C [1]

Storage Temperature (in

Solvent)
-80°C [1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Table 1: Storage and Incompatibility
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Hazard

Classification
GHS Code Description Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
[1]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[1]

Table 2: GHS Hazard Classifications

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and decontaminate the affected area.

Materials:

Personal Protective Equipment (PPE): Safety goggles with side-shields, protective gloves,

impervious clothing, suitable respirator.[1]

Liquid-binding material (e.g., diatomite, universal binders).[1]

Decontamination solution (e.g., alcohol).[1]

Approved waste disposal container.[1]

Procedure:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure

adequate ventilation.[1]

Don PPE: Wear full personal protective equipment, including safety goggles, gloves, a lab

coat, and a respirator.[1]
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Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Absorption: Absorb the spilled solution with a finely-powdered liquid-binding material.[1]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Collect all contaminated materials, including the absorbent, into an approved

waste disposal container for proper disposal according to regulations.[1]

ISAM-140 Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of ISAM-140 and its

contaminated containers. Adherence to this workflow is mandatory to ensure compliance with

safety and environmental regulations.
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ISAM-140 Disposal Workflow

Preparation

Waste Handling
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Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect ISAM-140 Waste & Contaminated Materials

Place in a Labeled, Sealed Container

Dispose of Contents/Container
to an Approved Waste Disposal Plant

Follow Prevailing Country, Federal,
State, and Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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